Cas no 1269705-39-6 (4-CHLORO-1-(3-FLUOROPHENYL)-6-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE)

• Product Name: 4-CHLORO-1-(3-FLUOROPHENYL)-6-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE
• CAS No: 1269705-39-6
• CID: 4585137
• Update Time: 2025-10-28

4-CHLORO-1-(3-FLUOROPHENYL)-6-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-1-(3-FLUOROPHENYL)-6-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE

Additional information on 4-CHLORO-1-(3-FLUOROPHENYL)-6-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE

Comprehensive Overview of 4-CHLORO-1-(3-FLUOROPHENYL)-6-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE (CAS No. 1269705-39-6)

4-CHLORO-1-(3-FLUOROPHENYL)-6-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE (CAS No. 1269705-39-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazolo[3,4-d]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The structural uniqueness of 4-CHLORO-1-(3-FLUOROPHENYL)-6-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE lies in its chloro and fluoro substituents, which enhance its reactivity and binding affinity to biological targets. The presence of these halogens makes the compound a valuable intermediate in medicinal chemistry, where halogen bonds often improve pharmacokinetic properties. Recent studies have explored its role in modulating enzyme activity, particularly in cancer research, where pyrazolo[3,4-d]pyrimidine derivatives have shown promise as antitumor agents.

In the context of current scientific trends, 4-CHLORO-1-(3-FLUOROPHENYL)-6-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE aligns with the growing demand for small-molecule inhibitors and targeted therapies. The compound's ability to interact with specific protein kinases has made it a subject of interest in precision medicine, a field that emphasizes tailored treatments based on individual genetic profiles. Additionally, its potential applications in neurodegenerative disease research have sparked curiosity, given the rising global prevalence of conditions like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the preparation of 4-CHLORO-1-(3-FLUOROPHENYL)-6-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE involves multi-step reactions, often starting from commercially available pyrimidine precursors. Optimizing the yield and purity of this compound remains a key focus for chemists, especially in scaling up production for industrial applications. Recent advancements in green chemistry have also influenced its synthesis, with researchers exploring eco-friendly solvents and catalytic methods to reduce environmental impact.

The commercial landscape for 4-CHLORO-1-(3-FLUOROPHENYL)-6-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE is evolving, driven by its expanding role in drug development pipelines. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing high-quality batches of this compound for preclinical studies. Its CAS No. 1269705-39-6 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. As the demand for kinase inhibitors grows, this molecule is poised to play a pivotal role in next-generation therapeutics.

For researchers seeking detailed information on 4-CHLORO-1-(3-FLUOROPHENYL)-6-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE, common queries include its solubility profile, stability under various conditions, and recommended storage protocols. These practical considerations are essential for ensuring reproducible results in laboratory settings. Furthermore, the compound's compatibility with high-throughput screening platforms is frequently discussed, as it enables rapid evaluation of biological activity in drug discovery campaigns.

In summary, 4-CHLORO-1-(3-FLUOROPHENYL)-6-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE (CAS No. 1269705-39-6) represents a versatile and scientifically valuable compound with broad applications in modern chemistry and life sciences. Its unique structural features, combined with its potential therapeutic benefits, make it a focal point for ongoing research and development. As the scientific community continues to explore its capabilities, this molecule is expected to contribute significantly to advancements in medicine and biotechnology.